Cas no 1213628-49-9 ((1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine
• CAS No: 1213628-49-9
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 5983412
• PubChem ID: 55276252
• Update Time: 2025-10-30

(1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine
• 1213628-49-9
• AKOS006326834
• EN300-1965862

• Inchi： 1S/C7H8Cl2N2/c1-4(10)5-2-3-6(8)11-7(5)9/h2-4H,10H2,1H3/t4-/m1/s1
• InChI Key： TZTTUKHATVHCRK-SCSAIBSYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)[C@@H](C)N

Computed Properties

• Exact Mass: 190.0064537g/mol
• Monoisotopic Mass: 190.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine

Chemical Profile of (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine (CAS No. 1213628-49-9)

The compound (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine, identified by its CAS number 1213628-49-9, represents a significant molecule in the realm of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in drug development. The presence of a pyridine core substituted with chlorine atoms at the 2 and 6 positions, coupled with an amine functional group at the 3-position, imparts unique electronic and steric properties that make it a valuable scaffold for medicinal chemistry.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of heterocyclic compounds, particularly those derived from pyridine. Pyridine derivatives are widely recognized for their role in various biological processes and have been extensively utilized in the design of pharmacophores. The specific substitution pattern of (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine enhances its interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its stereochemistry. The (1R) configuration of the amine group introduces a specific three-dimensional arrangement that can critically influence its binding affinity and selectivity. This aspect has been a focal point in recent research, as enantiomeric purity is often a determining factor in the efficacy and safety of pharmaceutical agents. Studies have shown that subtle changes in stereochemistry can lead to significant differences in biological activity, underscoring the importance of precise structural control.

The chlorinated pyridine ring in (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine also contributes to its chemical reactivity and potential utility in synthetic chemistry. Chlorine atoms are known to enhance lipophilicity and metabolic stability, which are crucial properties for drug candidates. Additionally, they can serve as handles for further functionalization, allowing chemists to modify the molecule's properties as needed. This flexibility has made such compounds attractive for structure-based drug design.

Current research in this area is exploring the compound's potential as an intermediate in the synthesis of more complex molecules. For instance, its pyridine core can be linked to other pharmacophores through various chemical transformations, enabling the creation of novel therapeutic agents. The amine group, being highly reactive, can participate in condensation reactions, forming amides or imines, which are common motifs in drug molecules.

Another area of interest is the compound's interaction with biological targets. Preliminary studies suggest that (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. These interactions are typically studied using high-throughput screening techniques and molecular docking simulations to identify potential therapeutic applications. The compound's unique structure suggests it could interact with targets that are difficult to address with conventional small molecules.

The synthesis of this compound also presents an opportunity for methodological innovation. Given its complex structure, developing efficient synthetic routes is essential for both laboratory-scale investigations and potential industrial production. Recent advances in catalytic methods have enabled more streamlined syntheses of chiral amines, which could be leveraged to produce (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine with higher yields and purity.

Furthermore, the environmental and regulatory considerations associated with such compounds are increasingly important. While not classified as hazardous or controlled substances under current regulations, responsible handling and disposal practices must be followed to ensure safety and compliance with environmental standards. This includes proper storage conditions and waste management protocols.

In conclusion, (1R)-1-(2,6-dichloropyridin-3-yl)ethan-1-amine (CAS No. 1213628-49-9) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a cornerstone of medicinal chemistry innovation.